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Compound of Interest

Compound Name: CI7PPOS8FIn

Cat. No.: B15193476

Technical Support Center: CI7PP08FIn Assay

Welcome to the technical support center for the CI7ZPPO8FIn assay. This guide provides
troubleshooting information and frequently asked questions to help you achieve optimal results
in your experiments.

Assay Principle: Competitive Inmunoassay

The CI7PPO8FIn assay is a competitive enzyme-linked immunosorbent assay (ELISA)
designed to quantify the concentration of the CI7PP08 protein in a sample. In this format, a
known amount of fluorescently labeled CI7PP08 (“tracer") competes with the unlabeled
CI7PPO08 in the sample for a limited number of binding sites on a specific antibody coated onto
a microplate. The resulting fluorescent signal is inversely proportional to the concentration of
CI7PPO08 in the sample.
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 To cite this document: BenchChem. [Reducing background noise in CI7PPO8FIn assays].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193476#reducing-background-noise-in-ci7pp08fln-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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